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Compound of Interest

Compound Name: Dehydrololiolide

Cat. No.: B1588472

Dehydrololiolide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dehydrololiolide, a naturally occurring monoterpenoid lactone, has garnered significant
interest within the scientific community due to its diverse biological activities. This technical
guide provides an in-depth overview of dehydrololiolide, focusing on its chemical properties,
biological effects, and the methodologies employed in its study. This document is intended to
serve as a valuable resource for researchers, scientists, and professionals in the field of drug
development, offering a consolidated repository of technical data, experimental protocols, and
an exploration of its potential mechanisms of action.

Chemical Identification and Molecular Structure

Dehydrololiolide is a C11-norisoprenoid that exists as different stereoisomers. The general
chemical information is summarized below.
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Property

Data

Common Name

Dehydrololiolide

Systematic Name

4,5,7,7a-Tetrahydro-4,4,7a-trimethyl-2,6-

benzofurandione

Molecular Formula C11H1403
Molecular Weight 194.23 g/mol
CAS Number 1133-04-6 (general)[1]

19355-58-9 (racemic)

81422-77-7 ((S)-enantiomer)

SMILES

CC1(C)CC(=0)CC2(C)C1=CC(=0)02

Molecular Structure:

Figure 1. 2D and 3D chemical structures of Dehydrololiolide.

Biological Activities and Quantitative Data

Dehydrololiolide has been reported to exhibit a range of biological activities, including

aromatase inhibition, allelopathic effects, and potential anti-inflammatory properties. A summary

of the quantitative data from various studies is presented in Table 2.
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Table 2: Summary of Quantitative Biological Activity Data for Dehydrololiolide

Biological Assay/Model .
. Endpoint Result Reference
Activity System
Aromatase
o SK-BR-3 cells PCA 21.8% at 50 uM [1]
Inhibition
] Cress (Lepidium
Allelopathic )
. sativum) ICso0 (shoot) 0.15-0.24 mM
Activity ]
seedling growth
ICso (root) 0.04-0.11 mM

Experimental Protocols

This section provides detailed methodologies for the isolation, synthesis, and biological
evaluation of dehydrololiolide, as cited in the literature.

Isolation of (-)-Dehydrololiolide from Brassaiopsis
glomerulata

This protocol describes the bioassay-guided fractionation of B. glomerulata leaves to isolate (-)-

dehydrololiolide.

Experimental Workflow:
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Extraction and Partitioning

Aqueous Extract (13.3 ¢)
| ( | petoleun Eier
Air-dried B. glomerulata leaves (1.1 kg) Methanol Extraction (3 x 3 1) e in vacuo (46.1 g) Partitioning
J l | Petroleum Ether Extract (11.6 g)

Ethyl Acetate

| Ethyl Acetate Extract (8.2 g)

|

Gradient Elution

Fractionation of Ethyl Acetate Extract

‘Combined Fractions F041-F045 85:15 H20:ACN to 1:9 H20:ACN
Si gel Vacuum Liquid Chromatography Fractions (FO01-F120) Preparative Reversed-Phase HPLC »| ()0 ide (3.5 mg)

Aldol Cc ion
2,S,G-tnme_thyl-z-hydroxy- Esterification »| Ketoester or Reformatsky Reaction »| p-hydroxylactone Dehydration »| Butenolide Hydrolysis »| Dehydrololiolide
4,4-ethylenedioxycyclohexanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

